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Compound of Interest

Compound Name: 2-Butylcyclohexanone

Cat. No.: B1265551

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information for the handling of
2-tert-butylcyclohexanone (CAS No. 1728-46-7). The following sections detail the compound's
physicochemical properties, toxicological profile, safe handling procedures, and emergency
response protocols to ensure the well-being of laboratory personnel.

Core Safety and Hazard Information

2-tert-butylcyclohexanone is a combustible liquid and vapor that may cause irritation to the
eyes, skin, respiratory tract, and digestive tract.[1] While extensive toxicological data is not
available for this specific compound, information from structurally related chemicals and in vitro
studies provides insight into its potential hazards. It is crucial to handle this chemical with
appropriate safety precautions in a well-ventilated area.

GHS Classification

While a harmonized GHS classification is not consistently available, safety data sheets indicate
that 2-tert-butylcyclohexanone should be treated as a substance that can cause skin and
serious eye irritation, as well as specific target organ toxicity (single exposure), potentially
affecting the respiratory system.
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Quantitative Data Summary

The following tables summarize the key quantitative data for 2-tert-butylcyclohexanone,

compiled from various safety data sheets and chemical databases.

Table 1: Physical and Chemical Properties

Property Value Source(s)
Molecular Formula C10H180 [2][3]
Molecular Weight 154.25 g/mol [2][4]
Clear, colorless to slight yellow
Appearance o [5]1[6]
or green liquid
Odor Sweet, fruity odor [5]
] ] -1 °C to 38.55°C (Note: a wide
Melting Point , [6][7]
range is reported)
Boiling Point 62.5 - 64 °C @ 4 mmHg [41e117118]
_ 72 °C (161.6 °F) - 78 °C (172.4
Flash Point [11[4]
OF)
Density 0.896 g/mL at 25 °C [41e6lr71sl

Refractive Index

1.457 - 1.458 @ 20 °C

[7](8]

Solubility

Insoluble in water; Soluble in

organic solvents

[5]

Table 2: Toxicological Data
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Endpoint Value Notes Source(s)
The toxicological
Acute Oral Toxicity ) properties have not
Not available [1]
(LD50) been fully
investigated.
The toxicological
Acute Dermal Toxicity ) properties have not
Not available [1]
(LD50) been fully
investigated.
The toxicological
Acute Inhalation ] properties have not
L Not available [1]
Toxicity (LC50) been fully
investigated.
o ) Based on an in vitro
Genotoxicity Non-clastogenic ) [9][10]
micronucleus test.
Read-across data
from 2-sec-
Repeated Dose ) )
No data available butylcyclohexanone is  [9]

Toxicity

used for risk

assessment.

Table 3: Exposure Limits

Component

Limit

Source

No occupational exposure

2-tert-butylcyclohexanone

limits have been established.

Experimental Protocols

In Vitro Mammalian Cell Micronucleus Test (OECD Test
Guideline 487)
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While the full study report for 2-tert-butylcyclohexanone is not publicly available, the RIFM
(Research Institute for Fragrance Materials) safety assessment indicates that the compound
was found to be non-clastogenic in an in vitro micronucleus test.[9][10] This test is performed
according to the OECD Test Guideline 487.[11][12][13] The general protocol for this assay is as
follows:

Objective: To detect genotoxic damage in the form of micronuclei in the cytoplasm of
interphase cells. Micronuclei can contain chromosome fragments (clastogenicity) or whole
chromosomes (aneugenicity) that were not incorporated into the daughter nuclei during mitosis.

Methodology:

e Cell Culture: A suitable mammalian cell line (e.g., human peripheral blood lymphocytes,
CHO, V79, or TK6 cells) is cultured in an appropriate medium.[12][14]

e Exposure: Replicate cell cultures are exposed to various concentrations of the test
substance (2-tert-butylcyclohexanone) both with and without an exogenous metabolic
activation system (e.g., S9 fraction from rat liver) to mimic metabolic processes in the body.
[12]

o Cytokinesis Block (Optional but Recommended): Cytochalasin B is often added to the culture
to block cytokinesis, resulting in binucleated cells that have completed one round of mitosis.
This allows for the specific analysis of micronuclei in cells that have divided during or after
treatment.[11][12]

e Harvesting and Staining: After a suitable incubation period, the cells are harvested, treated
with a hypotonic solution, fixed, and stained with a DNA-specific stain (e.g., Giemsa or a
fluorescent dye).

e Analysis: The prepared slides are examined under a microscope to determine the frequency
of micronucleated cells in both treated and control cultures. At least 2000 binucleated cells
per concentration are typically scored.[12]

o Data Interpretation: A substance is considered positive if it induces a concentration-related
increase in the number of micronucleated cells.
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Safe Handling and Emergency Procedures Workflow

The following diagram outlines the logical workflow for the safe handling of 2-tert-
butylcyclohexanone, from preparation to disposal and emergency response.
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Safe Handling Workflow for 2-tert-butylcyclohexanone
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Safe handling and emergency response workflow.
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Detailed Safety Procedures
Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or glasses with side shields.

» Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or other
protective clothing should be worn to prevent skin contact.

o Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If
ventilation is inadequate, a NIOSH/MSHA-approved respirator may be necessary.

Handling and Storage

» Handling: Avoid contact with eyes, skin, and clothing.[1] Wash hands thoroughly after
handling. Keep containers tightly closed when not in use. Keep away from heat, sparks, and
open flames.[1]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such
as strong oxidizing agents.[1] Containers should be kept tightly closed.

Accidental Release Measures

e Minor Spills: Evacuate the immediate area.[15] Absorb the spill with an inert, non-
combustible material such as vermiculite, sand, or earth.[1] Collect the absorbed material
into a labeled, sealable container for hazardous waste disposal.[1] Clean the spill area with
soap and water.

» Major Spills: Evacuate the area and contact your institution's Environmental Health and
Safety (EHS) department or emergency response team.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

» Skin Contact: Remove contaminated clothing and wash the affected skin with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.[1]
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 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[1]

¢ Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[1]

Disposal Considerations

o Dispose of 2-tert-butylcyclohexanone and any contaminated materials as hazardous waste

in accordance with all applicable federal, state, and local regulations. Do not dispose of

down the drain or in regular trash. Empty containers should be triple-rinsed with a suitable

solvent, and the rinsate collected as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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